Cas no 1805030-64-1 (3-Chloro-4-fluoro-5-(fluoromethoxy)toluene)

• Product Name: 3-Chloro-4-fluoro-5-(fluoromethoxy)toluene
• CAS No: 1805030-64-1
• MF: C₈H₇ClF₂O
• MW: 192.590388536453
• CID: 5006673
• Update Time: 2023-08-25

3-Chloro-4-fluoro-5-(fluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-fluoro-5-(fluoromethoxy)toluene

• Inchi： 1S/C8H7ClF2O/c1-5-2-6(9)8(11)7(3-5)12-4-10/h2-3H,4H2,1H3
• InChI Key： QYPSYDJDZMSPKW-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C)C=1)OCF)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2